Cas no 52505-51-8 (Ethyl 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylate)

• Product Name: Ethyl 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylate
• CAS No: 52505-51-8
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD00487046
• CID: 937042
• PubChem ID: 749429
• Update Time: 2025-07-17

Ethyl 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate
• ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate(SALTDATA: FREE)
• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-6-methyl-, ethyl ester
• 52505-51-8
• ETHYL3-AMINO-6-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• CBMicro_016383
• SR-01000203424-1
• BIM-0016486.P001
• KRCQFLONSCMKHX-UHFFFAOYSA-N
• SCHEMBL3494383
• MFCD00487046
• SR-01000203424
• BS-38105
• CCA50551
• DB-087306
• AG-205/08592061
• CCG-5433
• STK870652
• WAY-299914
• CS-0298854
• EN300-6509735
• 3-Amino-6-methylthieno[2,3-b]pyridine-2-carboxylic acid ethyl ester
• AKOS000573593
• A12600
• Ethyl 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylate

• MDL： MFCD00487046
• Inchi： 1S/C11H12N2O2S/c1-3-15-11(14)9-8(12)7-5-4-6(2)13-10(7)16-9/h4-5H,3,12H2,1-2H3
• InChI Key： KRCQFLONSCMKHX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2=CC=C(C)N=C12)N

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Ethyl 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-Amino-6-methylthieno[2,3-b]pyridine-2-carboxylate (CAS No. 52505-51-8)

Ethyl 3-Amino-6-methylthieno[2,3-b]pyridine-2-carboxylate (CAS No. 52505-51-8) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thienopyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents. The growing demand for novel therapeutic solutions has propelled studies on derivatives of this compound, aligning with trends in precision medicine and green chemistry.

The compound's ethyl ester group enhances its solubility, facilitating its use in organic synthesis. Recent publications highlight its role in developing small-molecule drugs, especially for metabolic disorders and inflammation. A 2023 study noted its potential as a scaffold for cancer therapeutics, addressing the rising global focus on oncology research. Additionally, its methylthienopyridine moiety is being explored for applications in material science, such as organic semiconductors, reflecting cross-disciplinary interest.

From an industrial perspective, CAS 52505-51-8 is synthesized via multi-step reactions involving cyclization and esterification. Optimizing these processes is a hot topic in process chemistry forums, where yield improvement and waste reduction are prioritized. Environmental concerns have also driven innovations in catalytic methods for its production, resonating with the sustainable chemistry movement. Regulatory compliance remains stringent, with manufacturers adhering to REACH and GMP standards to ensure safety and quality.

In the context of AI-driven drug discovery, computational models predict Ethyl 3-Amino-6-methylthieno[2,3-b]pyridine-2-carboxylate derivatives to exhibit high binding affinity for enzyme targets. This aligns with frequent searches for "AI in medicinal chemistry" and "in silico screening." Furthermore, its patent landscape shows incremental filings since 2020, indicating commercial viability. Analysts project growth in its market due to expanding biopharma R&D budgets.

For researchers, sourcing high-purity 52505-51-8 is critical. Suppliers often provide technical data sheets detailing HPLC and NMR validation, addressing common queries about compound characterization. Storage recommendations typically emphasize protection from moisture, reflecting best practices in laboratory safety. As interest in heterocyclic building blocks surges, this compound's relevance in combinatorial chemistry continues to rise.

In summary, Ethyl 3-Amino-6-methylthieno[2,3-b]pyridine-2-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, materials engineering, and sustainable manufacturing, making it a focal point for academia and industry alike. Future studies may explore its structure-activity relationships further, unlocking untapped potential.